Cas no 20406-84-2 (2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-)
20406-84-2 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-
CAS No:20406-84-2
MF:C12H12N2O2
MW:216.235882759094
CID:1393877
Update Time:2024-08-15
2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)-
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- Inchi: 1S/C12H12N2O2/c1-13-8-7-11(15)14(12(13)16)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
- InChI Key: OFLFGNDZOWHUBP-UHFFFAOYSA-N
- SMILES: CN1C(=O)N(CC2C=CC=CC=2)C(=O)C=C1
Computed Properties
- Exact Mass: 216.08996
Experimental Properties
- Density: 1.248±0.06 g/cm3(Predicted)
- Boiling Point: 348.2±35.0 °C(Predicted)
- PSA: 40.62
- pka: -2.07±0.20(Predicted)
2,4(1H,3H)-Pyrimidinedione, 1-methyl-3-(phenylmethyl)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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